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Compound of Interest

Compound Name: C.1. Acid violet 80

Cat. No.: B1172404

Disclaimer: Information regarding the specific discovery, detailed history, and comprehensive
technical data for C.I. Acid Violet 80 is scarce in publicly accessible records. This document
provides a summary of available information and places it within the broader context of
anthraquinone dyes, a class to which it likely belongs based on limited data. The information
presented herein is intended for researchers, scientists, and drug development professionals.

Introduction

C.l. Acid Violet 80 is a synthetic dye designated with the Colour Index name Acid Violet 80 and
the CAS number 12235-17-5. While specific details of its discovery and developmental history
are not well-documented, its classification as an acid dye suggests its application in the dyeing
of protein fibers such as wool and silk, as well as synthetic polyamides. The "Acid" designation
indicates the presence of acidic functional groups, typically sulfonic acid groups, which confer
water solubility and enable ionic bonding with the amino groups in proteinaceous substrates.

Limited information hints at C.l. Acid Violet 80 being an anthraquinone dye. Anthraquinone
dyes form a significant class of colorants known for their structural diversity, vibrant colors, and
good fastness properties. The history of anthraquinone dyes dates back to the synthesis of
alizarin in 1868 by Carl Graebe and Carl Theodore Liebermann, a pivotal moment that marked
the beginning of the synthetic dye industry's expansion beyond azo dyes.

Physicochemical Data
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Comprehensive quantitative data for C.l. Acid Violet 80 is not readily available in the public
domain. The following table summarizes the known identifying information.

Property Value Source
Colour Index Name C.l. Acid Violet 80
CAS Number 12235-17-5 [11121[31[4]

Synthesis and Chemical Structure

The exact chemical structure and a validated synthesis protocol for C.l. Acid Violet 80 are not
publicly documented. However, a reference in "Ashford's Dictionary of Industrial Chemicals"
suggests a potential synthetic route involving 1-bromo-4-methylaminoanthraquinone and acetic
anhydride.[5] This indicates that C.l. Acid Violet 80 is likely an anthraquinone derivative.

General Synthesis of Anthraquinone Acid Dyes

The synthesis of substituted anthraquinone acid dyes often involves the nucleophilic
substitution of a halogen on the anthraquinone core, followed by sulfonation to impart water
solubility. A generalized workflow for the synthesis of a hypothetical anthraquinone acid violet
dye based on this principle is outlined below.

Experimental Protocol: Generalized Synthesis of an Anthraquinone Acid Dye

This protocol is a general representation and has not been specifically validated for C.I. Acid
Violet 80.

o Condensation Reaction: A mixture of a halogenated anthraquinone derivative (e.g., 1-bromo-
4-methylaminoanthraquinone), an aromatic amine, a copper catalyst (e.g., copper(l)
chloride), and a base (e.g., potassium carbonate) in a high-boiling point solvent (e.qg.,
nitrobenzene or N,N-dimethylformamide) is heated at a temperature typically ranging from
150 to 200 °C for several hours. The progress of the reaction is monitored by thin-layer
chromatography.

« |solation of the Chromophore: After the reaction is complete, the mixture is cooled, and the
product is precipitated by the addition of a non-polar solvent or by steam distillation to
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remove the solvent. The crude product is then filtered, washed with water and a suitable
organic solvent to remove unreacted starting materials and byproducts.

» Sulfonation: The isolated chromophore is then sulfonated to introduce water-soluble sulfonic
acid groups. This is typically achieved by treating the compound with oleum (fuming sulfuric
acid) at a controlled temperature. The degree of sulfonation can be controlled by adjusting
the reaction time, temperature, and the concentration of sulfur trioxide in the oleum.

 Purification and Isolation of the Final Dye: The reaction mixture is carefully poured onto ice to
precipitate the sulfonated dye. The dye is then isolated by filtration and washed with a brine
solution to remove excess acid. Further purification can be achieved by recrystallization from
an appropriate solvent system. The final product is typically obtained as a sodium salt by
neutralization with sodium hydroxide or sodium carbonate.
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Generalized synthesis workflow for an anthraquinone acid dye.

Applications in Research and Drug Development
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While there is no specific information on the use of C.I. Acid Violet 80 in research or drug
development, other anthraquinone-based acid dyes have been utilized in various scientific
applications. These applications often leverage the dye's spectroscopic properties or its ability
to bind to specific biomolecules.

e Protein Staining: Acid dyes are commonly used to stain proteins in electrophoresis gels.
» Histological Stains: Certain acid dyes are employed in histology to stain cellular components.

o Photosensitizers: The anthraquinone core can act as a photosensitizer in photochemical
reactions.

It is plausible that C.I. Acid Violet 80, as an anthraquinone acid dye, could be investigated for
similar applications. However, without specific experimental data, its suitability for any particular
application remains speculative.

Conclusion

C.l. Acid Violet 80 is a sparsely documented dye, with its primary identifier being its CAS
number. The limited available information suggests it is an anthraquinone-based acid dye. This
preliminary bulletin places C.l. Acid Violet 80 within the historical and chemical context of
anthraquinone dyes and provides a generalized synthetic framework. Further research,
including access to historical industrial archives or supplier technical data sheets, would be
necessary to construct a more comprehensive technical guide. For researchers and
professionals in drug development, the lack of detailed toxicological and pharmacological data
for C.I. Acid Violet 80 necessitates caution and thorough characterization before considering
its use in any biological or pharmaceutical application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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